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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for 3-Methoxybenzonitrile (CAS No. 1527-89-5). The following sections detail the

material's properties, associated hazards, and the necessary precautions for its safe use in a

laboratory or research setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Methoxybenzonitrile is presented

below. This information is critical for the safe design of experiments and for understanding its

behavior under various conditions.
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Property Value Reference

Molecular Formula C₈H₇NO [1]

Molecular Weight 133.15 g/mol [1]

Appearance

Not specified, but related

compounds are powders or

crystals

[2]

Boiling Point 111-112 °C at 13 mmHg

Density 1.089 g/mL at 25 °C

Flash Point 105 °C (221.0 °F) - closed cup [3]

Refractive Index n20/D 1.5402

Hazard Identification and Classification
3-Methoxybenzonitrile is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.
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Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Acute Toxicity, Dermal Category 4 Warning
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

Warning
H335: May cause

respiratory irritation

Data sourced from PubChem and other safety data sheets.[1]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to 3-
Methoxybenzonitrile.

Handling:

Avoid all personal contact, including inhalation of vapors or dust.[4]

Use only in a well-ventilated area, preferably within a certified chemical fume hood.[2][5]

Do not eat, drink, or smoke when using this product.[6]

Wash hands and any exposed skin thoroughly after handling.[6][7]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[2][8]
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Keep containers securely sealed when not in use.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[3][8]

Keep containers tightly closed.[3][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[10]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Methoxybenzonitrile to prevent exposure.

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield where splashing is

a risk.[2][3]

Protects against eye irritation

and serious eye damage.

Skin Protection

Nitrile gloves and a fully

buttoned lab coat or chemical-

resistant suit.[2][5]

Prevents skin contact, which

can be harmful.

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator if exposure limits are

exceeded or if working outside

a fume hood.[10]

Protects against inhalation,

which is harmful and can

cause respiratory irritation.

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.

Immediate and appropriate first aid is crucial in case of accidental exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR11330_msds.pdf
https://pim-resources.coleparmer.com/sds/53145.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1108158_EN.htm
https://pim-resources.coleparmer.com/sds/53145.pdf
https://www.echemi.com/sds/3-methoxy-4-methylbenzonitrile-pid_Seven27795.html
https://pim-resources.coleparmer.com/sds/10510.pdf
https://www.benchchem.com/product/b145857?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_4_methoxy_1_naphthonitrile.pdf
https://pim-resources.coleparmer.com/sds/53145.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_4_methoxy_1_naphthonitrile.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0037JB.pdf
https://pim-resources.coleparmer.com/sds/10510.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route

Immediate Action

Medical Attention

Inhalation

Move to fresh air.

Skin Contact

Remove contaminated clothing.

Eye Contact

Rinse eyes with water for 15 mins.

Ingestion

Rinse mouth with water.

If not breathing, give artificial respiration.

Seek immediate medical attention.

Wash skin with soap and water for 15 mins. Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

In case of a fire involving 3-Methoxybenzonitrile, the following measures should be taken.

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[6][11]

Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and

carbon monoxide may be generated.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b145857?utm_src=pdf-body-img
https://www.benchchem.com/product/b145857?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC183730250&productDescription=M-METHOXYBENZONITRILE+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/benzonitrile-3-methoxy-4-nitro.pdf
https://www.fishersci.com/store/msds?partNumber=AC183730250&productDescription=M-METHOXYBENZONITRILE+9+25ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/53145.pdf
https://pim-resources.coleparmer.com/sds/10510.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extinguishing Media Firefighter Actions

Fire Involving 3-Methoxybenzonitrile

Water Spray

Use Suitable Media

Dry Chemical

Use Suitable Media

Carbon Dioxide

Use Suitable Media

Alcohol-Resistant Foam

Use Suitable Media

Wear Self-Contained Breathing Apparatus (SCBA)

Required Protection

Wear Full Protective Gear

Required Protection

Click to download full resolution via product page

Caption: Recommended firefighting measures.

For spills, follow these steps to ensure safety and proper cleanup.

Immediate Precautions

Containment and Cleanup

Disposal

Spill of 3-Methoxybenzonitrile

Ensure Adequate Ventilation Wear Appropriate PPE Remove Ignition Sources

Soak up with inert absorbent material (e.g., sand, silica gel)

Collect into a suitable, closed container for disposal

Do not let chemical enter the environment or drains Dispose of contents/container to an approved waste disposal plant
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Caption: Workflow for handling accidental spills.

Toxicological Information
3-Methoxybenzonitrile is harmful if swallowed, inhaled, or absorbed through the skin.[3] It

causes skin, eye, and respiratory tract irritation.[3] Chronic exposure to benzonitriles may lead

to liver and nervous system damage.[3]

Experimental Protocols: Detailed experimental protocols for toxicological studies are not

publicly available in the referenced safety data sheets. These studies are typically conducted

by manufacturers under standardized guidelines (e.g., OECD guidelines) to determine hazard

classifications.

Conclusion
3-Methoxybenzonitrile is a valuable compound in research and development but requires

careful handling due to its associated hazards. Adherence to the safety protocols outlined in

this guide, including the consistent use of appropriate personal protective equipment and

engineering controls like fume hoods, is paramount to ensure the safety of all personnel.

Always consult the most recent Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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